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Compound of Interest

Compound Name: 2-(p-Aminobenzamido)pyridine

Cat. No.: B1206422 Get Quote

An In-depth Technical Guide on 2-(p-
aminobenzamido)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 2-(p-aminobenzamido)pyridine, also known by its IUPAC

name, N-(pyridin-2-yl)-4-aminobenzamide. This document is intended to serve as a

foundational resource for researchers and professionals engaged in drug discovery and

development.

Chemical and Physical Properties
2-(p-aminobenzamido)pyridine is a chemical compound with the molecular formula

C₁₂H₁₁N₃O. Its fundamental properties are summarized in the table below.

Property Value

CAS Number 7467-42-7

Molecular Weight 213.23 g/mol

IUPAC Name N-(pyridin-2-yl)-4-aminobenzamide
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Synthesis of 2-(p-aminobenzamido)pyridine
A general method for the synthesis of N-(pyridin-2-yl)-benzamides can be adapted for the

specific synthesis of 2-(p-aminobenzamido)pyridine. This typically involves the reaction of a

2-aminopyridine derivative with a benzoyl derivative. A plausible synthetic route is the

amidation reaction between 2-aminopyridine and p-aminobenzoyl chloride.

Experimental Protocol: Synthesis of N-(pyridin-2-yl)-4-
aminobenzamide
Materials:

2-aminopyridine

p-aminobenzoyl chloride

Anhydrous dichloromethane (DCM) as solvent

Triethylamine (TEA) or other suitable base

Magnetic stirrer

Round-bottom flask

Standard glassware for reaction work-up and purification (e.g., separatory funnel, rotary

evaporator, chromatography column)

Procedure:

In a clean, dry round-bottom flask, dissolve 2-aminopyridine in anhydrous dichloromethane.

Add a stoichiometric equivalent of triethylamine to the solution to act as a base.

Slowly add a solution of p-aminobenzoyl chloride in anhydrous dichloromethane to the

stirring mixture at room temperature.

Allow the reaction to proceed at room temperature for several hours, monitoring the progress

by thin-layer chromatography (TLC).
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Upon completion, the reaction mixture is typically washed with a saturated aqueous solution

of sodium bicarbonate to remove any unreacted acid chloride and the hydrochloride salt of

the base.

The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the

solvent is removed under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield pure N-

(pyridin-2-yl)-4-aminobenzamide.
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Synthesis workflow for 2-(p-aminobenzamido)pyridine.
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Potential Biological Activities and Putative
Mechanism of Action
While specific biological activity data for 2-(p-aminobenzamido)pyridine is not extensively

documented in publicly available literature, the structural motifs present in the molecule,

namely the 2-aminopyridine and benzamide moieties, are found in a variety of biologically

active compounds. Derivatives of 2-aminopyridine and benzamide have been reported to

exhibit a range of activities, including antimicrobial and anticancer properties.

Based on the activities of structurally related compounds, a putative mechanism of action for 2-
(p-aminobenzamido)pyridine could involve the inhibition of key cellular pathways. For

instance, some benzamide derivatives are known to act as histone deacetylase (HDAC)

inhibitors, which play a crucial role in the epigenetic regulation of gene expression and are a

target for cancer therapy.

The following diagram illustrates a hypothetical signaling pathway that could be modulated by

2-(p-aminobenzamido)pyridine, leading to an anti-tumor response. It is important to note that

this is a putative pathway based on the activities of related compounds and requires

experimental validation for this specific molecule.
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2-(p-aminobenzamido)pyridine
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Putative signaling pathway for 2-(p-aminobenzamido)pyridine.
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Conclusion
This technical guide provides essential information on 2-(p-aminobenzamido)pyridine,

including its chemical properties and a detailed protocol for its synthesis. While direct

experimental data on its biological activity is limited, the presence of pharmacologically relevant

moieties suggests that this compound could be a valuable candidate for further investigation in

drug discovery programs, particularly in the areas of oncology and infectious diseases. The

proposed putative mechanism of action provides a starting point for hypothesis-driven research

to elucidate its biological function. Further experimental studies are warranted to fully

characterize the biological profile of this compound.

To cite this document: BenchChem. [CAS number and molecular weight of 2-(p-
aminobenzamido)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206422#cas-number-and-molecular-weight-of-2-p-
aminobenzamido-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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